4-Ethynyl-2-phenylimidazole

• IUPAC Name: 5-ethynyl-2-phenyl-1H-imidazole
• InChI: InChI=1S/C11H8N2/c1-2-10-8-12-11(13-10)9-6-4-3-5-7-9/h1,3-8H,(H,12,13)
• InChI Key: WGKQXBGTHGEGNL-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CN=C(N1)C2=CC=CC=C2
• Molecular Formula: C11H8N2
• Molecular Weight: 168.19 g/mol

Description

4-Ethynyl-2-phenylimidazole is a chemical compound with the molecular formula C11H8N2. It has a molecular weight of 168.2. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H8N2/c1-2-10-8-12-11(13-10)9-6-4-3-5-7-9/h1,3-8H,(H,12,13). This indicates the presence of an ethynyl group (C≡CH) and a phenyl group (C6H5) attached to an imidazole ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 168.2. The compound should be stored in a refrigerator.

Scientific Research Applications

1. Chemical Synthesis and Transformations

• Ring Transformations in Heterocyclic Compounds : 4-Ethynyl-2-phenylimidazole is formed from 4-chloro-5-methyl-2-phenylpyrimidine via a reaction involving potassium amide in liquid ammonia. This process indicates a ring contraction in the pyrimidine ring, showcasing its utility in organic synthesis and transformations (Meeteren, Plas, & Bie, 2010).

2. Pharmaceutical Research and Medicinal Chemistry

• Development of HIV Inhibitors : Novel families of HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs), including compounds structurally related to this compound, have shown effectiveness at submicromolar concentrations (De Martino et al., 2005).
• Anti-bacterial, Anti-asthmatic, and Anti-diabetic Activities : Research into benzimidazole derivatives, which include compounds related to this compound, has demonstrated moderate activities in anti-bacterial, anti-asthmatic, and anti-diabetic screenings (Vinodkumar et al., 2008).

3. Materials Science and Nanotechnology

• Magnetic Interactions in Supramolecular Structures : Studies on paramagnetic building blocks structurally similar to this compound have been crystallized to form supramolecular hydrogen-bonded chain structures, which are significant for understanding magnetic interactions and material design (Rajadurai et al., 2007).

4. Environmental Science

• CO2 Gas Sensing : Ethynylated-thiourea derivatives, closely related to this compound, have been designed for the detection of CO2 gas. These compounds, used in resistive-type CO2 gas sensors, have shown significant response and reliability at room temperature, highlighting their potential in environmental monitoring (Daud, Wahid, & Khairul, 2019).

Safety and Hazards

The compound has been classified under GHS07 for safety. It carries the signal word ‘Warning’. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for 4-Ethynyl-2-phenylimidazole are not mentioned in the search results, a related compound, 4-Methyl-2-phenylimidazole, has been studied for its potential as an anti-influenza agent. This suggests that this compound could also be explored for similar or other biological activities.